Cas no 2475-45-8 (Disperse Blue 1)

• Product Name: Disperse Blue 1
• CAS No: 2475-45-8
• MF: C₁₄H₁₂N₄O₂
• MW: 268.2706823349
• MDL: MFCD00001225
• CID: 255915
• PubChem ID: 24852909
• Update Time: 2025-10-30

Disperse Blue 1 Chemical and Physical Properties

Names and Identifiers

• Disperse Blue 1
• 1,4,5,8-tetraaminoanthracene-9,10-dione
• Direct Black 38
• 1,4,5,8-Tetraaminoanthraquinone
• Acetate Blue G
• Amacel Blue GG
• C.I. Disperse Blue 1
• Celliton Blue G
• Cilla Blue Extra
• Fenacet Blue G
• Nacelan Blue G
• Perliton Blue B
• 1,4,5,8-Tetraamino-9,10-anthracenedione
• Celanthrene Pure Blue BRS
• Celliton Blue BB-CF
• Celliton Blue Extra
• Anthraquinone, 1,4,5,8-tetraamino-
• Oracet Sapphire Blue G
• Acetylon Fast Blue G
• CI Disperse Blue 1
• G91102
• Artisil Blue Sap Conc.
• 1,5,8-Tetraamino-9,10-anthracenedione
• Q27155877
• Disperse Blue NO 1
• Diacelliton Fast Blue R
• DISPERSE BLUE 1 (IARC)
• 2429NAZ8WH
• Serinyl Blue 3G
• Sapphire8145
• 1,4,5,8-Tetraaminoanthra-9,10-quinone
• DTXCID10188
• CI Solvent Blue 18
• NSC-39936
• AC-16450
• Supracet Deep Blue R
• Cibacete Sapphire Blue G
• Supracet Brilliant Blue 2GN
• DTXSID7020188
• Celliton Blue GA-CF
• 9, 1,4,5,8-tetraamino-
• starbld0016596
• 1,4,5,8-Tetraminoanthraquinone
• Duranol Brilliant Blue CB
• WLN: L C666 BV IVJ DZ GZ KZ NZ
• C.I. 64500
• Miketon Fast Blue B
• Kayalon Fast Blue BR
• CHEMBL87568
• Neosetile Blue EB
• 2475-45-8
• Acetoquinone Blue R
• Artisil Blue SAP Conc
• NSC 39936
• Serinyl Blue 2G
• Setacyl Blue 2GS
• 1,4,5,8-tetraamino-9,10-anthraquinone
• Disperse Blue 1 100 microg/mL in Acetonitrile
• J-015656
• 1,5,8-Tetraaminoanthraquinone
• 9,10-Anthracenedione, 1,4,5,8-tetraamino-
• Acetoquinone Blue L
• Microsetile Blue EB
• MFCD00001225
• Nyloquinone Blue 2J
• Anthraquinone,4,5,8-tetraamino-
• NS00020775
• BRN 0925672
• Serinyl Blue 3GN
• Anthraquinone, 1,4,5,8-tetramino-
• C.I. Solvent Blue 18
• CAA47545
• 1,5,8-Tetraminoanthraquinone
• DISPERSE BLUE 1 [IARC]
• HSDB 4200
• CCRIS 1419
• C19236
• Brasilazet Blue GR
• Acetate Blue 6
• Cibacet Sapphire Blue G
• 1,4,5,8-Tetraamino-anthraquinone
• CHEBI:82325
• 1,4,5,8-TETRAAMINO-9,10-DIHYDROANTHRACENE-9,10-DIONE
• EINECS 219-603-7
• UNII-2429NAZ8WH
• AKOS001567886
• SCHEMBL125495
• Setacyl Blue 2GS II
• Solvent Blue 18
• C.I. DISPERSE BLUE
• LOWADENE BLUE 1
• Miketon Fast Blue
• NCI60_003723
• 1,4,5,8-tetraamino anthraquinone
• Amacel Pure Blue B
• diacellition fast blue r
• CI 64500
• NCGC00164089-01
• Grasol Blue 2GS
• DISPERSE BLUE 1 [HSDB]
• Disperse Blue 1, Dye content 30 %
• 1,4,5,8-Tetraaminoanthra-9,10-quinone #
• NSC39936
• disperse blue no. 1
• Artisil Blue SAP
• CI Disperse Blue 1; CL Solvent Blue 18; 1,4,5,8-tetraaminoanthraquinone; 1,4,5,8-Tetraamino-9,10-anthracenedione; 1,4,5,8-Tetraaminoanthraquinone
• Dracet Sapphire Blue G
• NCI-C54900

• MDL： MFCD00001225
• Inchi： 1S/C14H12N4O2/c15-5-1-2-6(16)10-9(5)13(19)11-7(17)3-4-8(18)12(11)14(10)20/h1-4H,15-18H2
• InChI Key： JSFUMBWFPQSADC-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2C(C2C(=CC=C(C=21)N)N)=O)N)N

Computed Properties

• Exact Mass: 268.09600
• Monoisotopic Mass: 268.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 52
• XLogP3: 1.2
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Color/Form: Dark blue or black crystalline powder
• Density: 1.595±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 332 ºC
• Boiling Point: 411.44°C (rough estimate)
• Flash Point: 384.3 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: Insuluble (6.4E-4 g/L) (25 ºC),
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 138.22000
• LogP: 3.11560
• Solubility: dissolve in water

Disperse Blue 1 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315,H317,H318,H350
• Warning Statement： P201,P280,P305+P351+P338,P308+P313
• WGK Germany：3
• Hazard Category Code： 45-38-41-43
• Safety Instruction： S53-S45
• RTECS：CB0540000
• Hazardous Material Identification：
• Risk Phrases：R45
• Safety Term：S45;S53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones
• Material Chemicals Colorants and Pigments Dyes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Material Chemicals Colorants and Pigments

Additional information on Disperse Blue 1

Comprehensive Overview of Disperse Blue 1 (CAS No. 2475-45-8): Properties, Applications, and Industry Insights

Disperse Blue 1, identified by its CAS number 2475-45-8, is a synthetic dye belonging to the anthraquinone class. Widely recognized for its vibrant blue hue, this compound has been extensively utilized in textile dyeing, plastics, and other industrial applications. Its chemical stability and excellent dispersion properties make it a preferred choice for coloring synthetic fibers like polyester and nylon. The growing demand for eco-friendly dyes has also spurred research into sustainable alternatives, positioning Disperse Blue 1 as a benchmark for performance comparisons.

One of the most searched questions about Disperse Blue 1 dye is its compatibility with modern textile processes. With the rise of fast fashion and sustainable manufacturing, industries are increasingly asking: "Is Disperse Blue 1 biodegradable?" or "Can it meet OEKO-TEX® standards?" While the dye offers excellent colorfastness, its environmental impact is under scrutiny, driving innovations in wastewater treatment technologies to address residual dye removal. Researchers are also exploring Disperse Blue 1 alternatives derived from natural sources to align with circular economy principles.

The molecular structure of CAS 2475-45-8 features an anthraquinone core, which contributes to its lightfastness and thermal stability—critical for high-temperature dyeing processes. Recent studies highlight its potential in niche applications like organic photovoltaics and sensors, where its electron-accepting properties are leveraged. However, users searching for "Disperse Blue 1 safety data" should note that proper handling protocols are essential, though it is not classified as hazardous under current regulations. The dye’s spectral characteristics (λ_max ~590 nm) are frequently discussed in forums about color matching for digital textile printing.

In the context of global supply chains, Disperse Blue 1 manufacturers are adapting to stricter REACH and ZDHC compliance requirements. Searches for "buy Disperse Blue 1 in bulk" often lead to discussions about regional pricing trends, especially with fluctuating raw material costs for anthraquinone precursors. Meanwhile, the textile dyeing industry is investing in AI-driven color formulation tools that incorporate Disperse Blue 1 CAS 2475-45-8 data to reduce trial batches and water usage, addressing SDG 6 (Clean Water) targets.

From a technical perspective, the dye’s solubility parameters and particle size distribution are critical for achieving uniform dyeing. Advanced analytical techniques like HPLC and FTIR are now routinely used to verify the purity of Disperse Blue 1 batches, a topic trending in quality control forums. As digital textile printing gains traction, optimized dispersions of this dye are being developed for inkjet formulations—answering frequent queries like "Disperse Blue 1 for inkjet ink specifications".

Emerging discussions in green chemistry circles focus on enzymatic degradation pathways for anthraquinone dyes, including 2475-45-8. Pilot projects using laccase enzymes show promise for breaking down dye effluents, a solution frequently searched alongside "Disperse Blue 1 environmental impact". Furthermore, the dye’s role in smart textiles—where it could function as a pH-sensitive chromophore—is being explored in academic papers, merging traditional applications with IoT-enabled fabrics.

For formulation chemists, understanding the synergistic effects of Disperse Blue 1 with other disperse dyes is essential for creating custom shades. Online communities often debate "best dispersing agents for CAS 2475-45-8", particularly for high-density polyester fabrics. Recent patents disclose novel nanoencapsulation methods to enhance the dye’s washfastness, addressing a common pain point in sportswear manufacturing where color retention is paramount.